Cas no 200405-29-4 (benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate)
benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- CBZ-D-环己基甘氨醇
- n-carbobenzoxy-d-cyclohexylglycinol
- benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate
- Z-D-Chg-ol
- N-Cbz-D-2-amino-2-cyclohexyl-ethanol
- benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate
-
- MDL: MFCD08275883
- Inchi: 1S/C16H23NO3/c18-11-15(14-9-5-2-6-10-14)17-16(19)20-12-13-7-3-1-4-8-13/h1,3-4,7-8,14-15,18H,2,5-6,9-12H2,(H,17,19)/t15-/m0/s1
- InChI Key: WLSPVZOJVLCFJK-HNNXBMFYSA-N
- SMILES: OC[C@@H](C1CCCCC1)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 283
- XLogP3: 3.2
- Topological Polar Surface Area: 58.6
benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26370736-1g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 1g |
$842.0 | 2023-09-14 | ||
| Enamine | EN300-26370736-5g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 5g |
$2443.0 | 2023-09-14 | ||
| Enamine | EN300-26370736-10g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 10g |
$3622.0 | 2023-09-14 | ||
| Enamine | EN300-26370736-0.05g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 95% | 0.05g |
$707.0 | 2024-06-18 | |
| Enamine | EN300-26370736-0.1g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 95% | 0.1g |
$741.0 | 2024-06-18 | |
| Enamine | EN300-26370736-0.25g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 95% | 0.25g |
$774.0 | 2024-06-18 | |
| Enamine | EN300-26370736-0.5g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 95% | 0.5g |
$809.0 | 2024-06-18 | |
| Enamine | EN300-26370736-1.0g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 95% | 1.0g |
$842.0 | 2024-06-18 | |
| Enamine | EN300-26370736-2.5g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 95% | 2.5g |
$1650.0 | 2024-06-18 | |
| Enamine | EN300-26370736-5.0g |
benzyl N-[(1R)-1-cyclohexyl-2-hydroxyethyl]carbamate |
200405-29-4 | 95% | 5.0g |
$2443.0 | 2024-06-18 |
benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate
Comprehensive Overview of Benzyl N-(1R)-1-Cyclohexyl-2-Hydroxyethylcarbamate (CAS No. 200405-29-4)
Benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate (CAS No. 200405-29-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This chiral carbamate derivative is characterized by its unique cyclohexyl and hydroxyethyl functional groups, which contribute to its stereoselective properties. The compound's R-configuration at the chiral center makes it particularly valuable for asymmetric synthesis and drug development, aligning with the growing demand for enantiomerically pure intermediates in modern medicine.
In recent years, the interest in chiral building blocks like benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate has surged due to their role in designing targeted therapies. Researchers frequently search for "CAS 200405-29-4 applications" or "synthesis of chiral carbamates," reflecting the compound's relevance in peptide chemistry and protease inhibitor development. Its structural versatility allows for modifications that enhance bioavailability and reduce off-target effects, addressing key challenges in drug discovery.
The compound's hydrophilic-lipophilic balance, attributed to the cyclohexyl and hydroxyethyl moieties, makes it a candidate for optimizing drug delivery systems. Discussions around "green chemistry alternatives" and "sustainable synthesis routes" often highlight derivatives like benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate, as industries seek eco-friendly methods to reduce waste and energy consumption. Its potential in biocatalysis further aligns with these trends, offering enzymatic pathways for efficient production.
Analytical techniques such as HPLC and NMR are critical for verifying the purity and enantiomeric excess of CAS 200405-29-4. Queries like "how to characterize chiral carbamates" underscore the need for robust quality control in pharmaceutical manufacturing. The compound's stability under varying pH conditions also makes it a subject of interest in "formulation stability studies," particularly for oral and injectable drugs.
Beyond pharmaceuticals, benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate finds niche applications in material science, where its carbamate linkage serves as a scaffold for polymer modifications. Searches for "carbamate-based polymers" or "smart materials design" often intersect with studies on this compound, showcasing its cross-disciplinary utility. Its compatibility with click chemistry reactions further expands its use in creating functionalized surfaces and coatings.
In summary, benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate (CAS No. 200405-29-4) exemplifies the convergence of chiral chemistry, drug development, and sustainable innovation. Its multifaceted applications respond to pressing industry needs, from precision medicine to environmentally conscious synthesis. As research advances, this compound is poised to remain a cornerstone in both academic and industrial settings.
200405-29-4 (benzyl N-(1R)-1-cyclohexyl-2-hydroxyethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)